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Compound of Interest

Compound Name: JSF-2827

Cat. No.: B12384295

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information regarding the

initial safety and toxicity profile of JSF-2827, a benzothiophene with antibacterial activity

against Enterococcus faecium. It is important to note that detailed preclinical safety and toxicity

data for JSF-2827 are not extensively available in the public domain. The information

presented herein is primarily derived from a study focused on the in vivo efficacy of a closely

related analogue, JSF-3269, in a mouse model of drug-resistant E. faecium infection.

Executive Summary
JSF-2827 was identified as a promising antibacterial agent against Enterococcus faecium.

However, early assessments indicated a modest pharmacokinetic profile, which led to the

development of analogues with improved properties. One such analogue, JSF-3269,

demonstrated in vivo efficacy in a mouse model. While specific toxicity studies on JSF-2827
have not been published, the efficacy studies of JSF-3269 provide some initial insights into the

tolerability of this compound class in a preclinical setting. This guide will detail the available

information and outline standard experimental protocols relevant to the safety assessment of

such compounds.
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In Vivo Efficacy and Observational Safety of
Analogue JSF-3269
The most relevant data comes from the study "Small Molecule Benzothiophene with In Vivo

Efficacy in a Mouse Model of Drug-Resistant Enterococcus faecium Infection" published in the

Journal of Medicinal Chemistry.[1][2][3] This study focused on the efficacy of JSF-3269, an

analogue of JSF-2827, in an immunocompetent mouse model of acute, drug-resistant E.

faecium infection.

While the primary endpoint was efficacy, such studies invariably include monitoring for adverse

effects. It is reported that JSF-3269 exhibited an enhanced profile compared to the parent

compound, JSF-2827.[3] The successful completion of the in vivo efficacy study suggests that

JSF-3269 was tolerated by the animals at the effective dose. However, the publication does not

provide specific details on dose-limiting toxicities, maximum tolerated dose (MTD), or a

comprehensive list of observed adverse events.

Table 1: Summary of In Vivo Study of JSF-3269

Parameter Details Source

Compound
JSF-3269 (analogue of JSF-

2827)
[1][3]

Animal Model

Immunocompetent mouse

model of acute, drug-resistant

E. faecium infection

[1][3]

Efficacy Demonstrated in vivo efficacy [1][3]

Safety/Tolerability

No explicit adverse events

reported in the abstract,

suggesting tolerability at the

tested therapeutic dose.

Inferred from[1][3]

Experimental Protocols
Detailed experimental protocols for the safety and toxicity assessment of JSF-2827 are not

available. However, based on standard preclinical drug development practices for antibacterial
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agents, the following methodologies would be typically employed.

In Vivo Single-Dose Toxicity Study (Acute Toxicity)
This study aims to determine the toxicity of a substance after a single administration and to

identify the maximum tolerated dose (MTD).

Animals: Typically, two rodent species (e.g., mice and rats) are used.

Dosing: A range of single doses are administered via the intended clinical route (e.g., oral,

intravenous).

Observation: Animals are monitored for a set period (e.g., 14 days) for clinical signs of

toxicity, body weight changes, and mortality.

Pathology: At the end of the observation period, a gross necropsy is performed.

Histopathological examination of major organs may also be conducted.
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Acute Toxicity Workflow
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Workflow for a typical acute toxicity study.

In Vitro Cytotoxicity Assay
These assays assess the toxicity of a compound on cultured cells.
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Cell Lines: A panel of relevant cell lines (e.g., human liver cells, kidney cells) are used.

Method: Cells are incubated with varying concentrations of the test compound.

Endpoints: Cell viability is measured using assays such as MTT or LDH release. The IC50

(concentration causing 50% inhibition of cell growth) is determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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